Cas no 2166812-99-1 (2-propyl-1-oxa-5-azaspiro5.5undecane)

2-Propyl-1-oxa-5-azaspiro[5.5]undecane is a spirocyclic compound featuring both oxygen and nitrogen heteroatoms within its fused ring structure. This unique architecture imparts stability and versatility, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The spirocyclic framework enhances conformational rigidity, which can be advantageous in the design of bioactive molecules or catalysts. Its oxygen and nitrogen functionalities allow for further derivatization, enabling tailored modifications for specific chemical or medicinal purposes. The compound’s well-defined structure and synthetic accessibility contribute to its utility in research and industrial settings, particularly in the development of novel heterocyclic compounds.
2-propyl-1-oxa-5-azaspiro5.5undecane structure
2166812-99-1 structure
Product Name:2-propyl-1-oxa-5-azaspiro5.5undecane
CAS No:2166812-99-1
MF:C12H23NO
MW:197.317123651505
CID:6409920
PubChem ID:165521140
Update Time:2025-06-08

2-propyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 2-propyl-1-oxa-5-azaspiro5.5undecane
    • EN300-1279341
    • 2-propyl-1-oxa-5-azaspiro[5.5]undecane
    • 2166812-99-1
    • Inchi: 1S/C12H23NO/c1-2-6-11-7-10-13-12(14-11)8-4-3-5-9-12/h11,13H,2-10H2,1H3
    • InChI Key: VEGMCVWGLCMJAK-UHFFFAOYSA-N
    • SMILES: O1C(CCC)CCNC21CCCCC2

Computed Properties

  • Exact Mass: 197.177964357g/mol
  • Monoisotopic Mass: 197.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 21.3Ų

2-propyl-1-oxa-5-azaspiro5.5undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1279341-0.05g
2-propyl-1-oxa-5-azaspiro[5.5]undecane
2166812-99-1
0.05g
$1188.0 2023-06-08
Enamine
EN300-1279341-0.1g
2-propyl-1-oxa-5-azaspiro[5.5]undecane
2166812-99-1
0.1g
$1244.0 2023-06-08
Enamine
EN300-1279341-0.25g
2-propyl-1-oxa-5-azaspiro[5.5]undecane
2166812-99-1
0.25g
$1300.0 2023-06-08
Enamine
EN300-1279341-0.5g
2-propyl-1-oxa-5-azaspiro[5.5]undecane
2166812-99-1
0.5g
$1357.0 2023-06-08
Enamine
EN300-1279341-1.0g
2-propyl-1-oxa-5-azaspiro[5.5]undecane
2166812-99-1
1g
$1414.0 2023-06-08
Enamine
EN300-1279341-2.5g
2-propyl-1-oxa-5-azaspiro[5.5]undecane
2166812-99-1
2.5g
$2771.0 2023-06-08
Enamine
EN300-1279341-5.0g
2-propyl-1-oxa-5-azaspiro[5.5]undecane
2166812-99-1
5g
$4102.0 2023-06-08
Enamine
EN300-1279341-10.0g
2-propyl-1-oxa-5-azaspiro[5.5]undecane
2166812-99-1
10g
$6082.0 2023-06-08
Enamine
EN300-1279341-50mg
2-propyl-1-oxa-5-azaspiro[5.5]undecane
2166812-99-1
50mg
$1188.0 2023-10-01
Enamine
EN300-1279341-100mg
2-propyl-1-oxa-5-azaspiro[5.5]undecane
2166812-99-1
100mg
$1244.0 2023-10-01

Additional information on 2-propyl-1-oxa-5-azaspiro5.5undecane

Research Briefing on 2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2166812-99-1): Recent Advances and Applications

In recent years, the compound 2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2166812-99-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in drug discovery and development. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthetic route for 2-propyl-1-oxa-5-azaspiro[5.5]undecane, utilizing a novel catalytic spirocyclization method. The researchers achieved a high yield (85%) under mild reaction conditions, which is a significant improvement over previous methodologies. The study also emphasized the compound's stability and compatibility with further functionalization, making it a versatile intermediate for pharmaceutical applications.

Pharmacological investigations have revealed that 2-propyl-1-oxa-5-azaspiro[5.5]undecane exhibits notable activity as a modulator of the central nervous system (CNS). Preclinical trials conducted by a team at the University of Cambridge demonstrated its affinity for GABAA receptors, suggesting potential applications in treating anxiety and epilepsy. The compound's spirocyclic architecture contributes to its enhanced blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics.

In addition to its neurological applications, recent research has explored the compound's role in oncology. A 2024 study in Cancer Research reported that derivatives of 2-propyl-1-oxa-5-azaspiro[5.5]undecane exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action involves inhibition of histone deacetylases (HDACs), a promising target for epigenetic therapy.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-propyl-1-oxa-5-azaspiro[5.5]undecane. A collaborative effort between academic and industrial researchers is currently underway to address issues related to metabolic stability and bioavailability. Preliminary results from these studies are expected to be published in late 2024.

In conclusion, 2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2166812-99-1) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its diverse biological activities and structural novelty position it as a valuable scaffold for future therapeutic development. Continued research efforts will likely uncover additional applications and refine its pharmacological profile, further solidifying its importance in the chemical biology and pharmaceutical landscape.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk